7-methoxy-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H17N3O4S/c1-26-15-5-2-4-13-12-16(27-19(13)15)20(25)21-9-10-23-18(24)8-7-14(22-23)17-6-3-11-28-17/h2-8,11-12H,9-10H2,1H3,(H,21,25)
• InChI Key: PZSMKWSFTUTAPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCCN3C(=O)C=CC(=N3)C4=CC=CS4
• Molecular Formula: C20H17N3O4S
• Molecular Weight: 395.4 g/mol

Description

7-methoxy-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C20H17N3O4S and its molecular weight is 395.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

• Benzofuran derivatives, including those structurally related to 7-methoxy-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzofuran-2-carboxamide, have been synthesized for potential anti-inflammatory and analgesic applications. Compounds like these have shown inhibition of cyclooxygenase-1/2 (COX-1/2) and exhibited analgesic and anti-inflammatory activities in studies (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Pharmacological Properties

• Novel compounds with benzofuran derivatives have been explored for their potential pharmacological properties, such as anti-HIV-1 and HIV-2 activities. These compounds were tested in vitro in human T-lymphocyte cultures, showing abilities to inhibit HIV replication at non-toxic concentrations (Mubarak, Salih, Ayoub, Saadeh, & Al-Masoudi, 2007).

Chemical Synthesis and Modifications

• The synthesis of various derivatives of benzofuran, including those related to the chemical structure , has been a subject of extensive research. These synthetic processes often involve reactions with different nucleophiles, leading to the formation of various heterocycles (Patankar, Athalye, Verma, & Dalvi, 2000).

Biochemical and Molecular Studies

• Benzofuran derivatives are frequently studied for their biochemical and molecular interactions, particularly in the context of enzyme inhibition or modulation. For instance, they have been evaluated as cholinesterase inhibitors, revealing potential in the treatment of diseases like Alzheimer's (Abedinifar, Farnia, Mahdavi, Nadri, Moradi, Ghasemi, Küçükkılınç, Firoozpour, & Foroumadi, 2018).

Neuroprotective Applications

• Some benzofuran derivatives exhibit neuroprotective and antioxidant activities. These compounds have been tested in neuronal cell cultures and showed protection against excitotoxic damage, suggesting their potential use in neurodegenerative diseases (Cho, Park, Lee, Kim, Bose, Choi, Kumar, Jung, & Lee, 2015).